(5Z)-3-methyl-5-({3-[2-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound “(5Z)-3-methyl-5-({3-[2-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one” is a rhodanine derivative characterized by a thiazolidin-4-one core substituted with a methyl group at position 3 and a benzylidene moiety at position 3. The benzylidene group is further functionalized with a pyrazole ring bearing a 2-methyl-4-(prop-2-en-1-yloxy)phenyl substituent. The Z-configuration of the exocyclic double bond is critical for maintaining planar geometry, which influences intermolecular interactions and bioactivity .
Properties
Molecular Formula |
C24H21N3O2S2 |
|---|---|
Molecular Weight |
447.6 g/mol |
IUPAC Name |
(5Z)-3-methyl-5-[[3-(2-methyl-4-prop-2-enoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C24H21N3O2S2/c1-4-12-29-19-10-11-20(16(2)13-19)22-17(14-21-23(28)26(3)24(30)31-21)15-27(25-22)18-8-6-5-7-9-18/h4-11,13-15H,1,12H2,2-3H3/b21-14- |
InChI Key |
OXBUWOPINDVTJF-STZFKDTASA-N |
Isomeric SMILES |
CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)C)C4=CC=CC=C4 |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)C)C4=CC=CC=C4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The compound’s structural uniqueness lies in its prop-2-en-1-yloxy substituent on the phenyl ring and the methyl group on the pyrazole moiety. Key comparisons with analogous compounds include:
Key Observations:
Steric Effects : The methyl group on the pyrazole ring (R1 = CH₃) may reduce steric hindrance compared to bulkier groups (e.g., i-Pr in ), favoring target binding.
Synthetic Complexity : The allyl ether group introduces challenges in regioselectivity during synthesis, leading to moderate yields (~65% estimated) compared to simpler analogues (e.g., 72% for Compound I) .
Crystallographic and Computational Insights
- Planarity and Packing: The Z-configuration ensures planarity of the thiazolidinone and benzylidene moieties, facilitating π-π stacking interactions observed in related structures .
Q & A
Q. Key Reaction Conditions :
Note : Steric hindrance from the propenyloxy group may require extended reaction times or elevated temperatures to improve yields .
Basic: How is the Z-configuration of the exocyclic double bond confirmed?
Methodological Answer :
The Z-configuration is determined using:
- X-ray Crystallography : Direct visualization of molecular geometry (e.g., bond angles and torsion angles) .
- NMR Spectroscopy :
- Computational Analysis : DFT calculations (e.g., Gaussian 09) predict optimal geometry and compare experimental vs. theoretical NMR shifts .
Example Data :
In a related thiazolidinone, the Z-isomer showed NOE correlations between H-5 (thiazolidinone) and H-2' (phenyl), confirming the syn-periplanar arrangement .
Advanced: How can reaction yields be optimized for sterically hindered intermediates?
Methodological Answer :
Steric hindrance from the 2-methyl-4-(propenyloxy)phenyl group necessitates:
- Solvent Selection : Polar aprotic solvents (DMF, DMSO) enhance solubility of bulky intermediates .
- Catalysis : Use Pd nanoparticles or microwave-assisted synthesis to accelerate cross-coupling steps .
- Temperature Control : Gradual heating (ramp to 120°C over 30 mins) prevents decomposition of heat-sensitive intermediates .
Case Study :
In a pyrazole-thiazolidinone hybrid, microwave irradiation at 150°C for 20 mins improved yields from 45% to 68% compared to conventional heating .
Advanced: How to resolve contradictions in spectral data during structural elucidation?
Methodological Answer :
Contradictions (e.g., unexpected IR stretches or NMR shifts) are addressed by:
Multi-Technique Validation :
- IR : Confirm carbonyl (C=O, ~1700 cm⁻¹) and thione (C=S, ~1250 cm⁻¹) stretches .
- HRMS : Verify molecular ion [M+H]⁺ with <2 ppm error .
Isotopic Labeling : Use deuterated analogs to assign ambiguous proton signals.
Crystallographic Refinement : Compare experimental X-ray data with predicted structures (e.g., Mercury CSD) .
Example : A study on a triazole-thiazolidinone hybrid resolved conflicting NMR assignments by correlating crystal packing effects with chemical shift deviations .
Advanced: What methodologies are used to evaluate its potential biological activity?
Q. Methodological Answer :
Enzyme Inhibition Assays :
- 14α-Demethylase (CYP51) : Measure IC₅₀ using lanosterol as a substrate in fungal cell lysates .
- Kinase Profiling : Screen against a panel of 50 kinases (e.g., EGFR, VEGFR2) at 10 µM .
Antimicrobial Testing :
Molecular Docking : Use AutoDock Vina to predict binding modes with target proteins (PDB: 3LD6) .
Data Example :
A structurally analogous thiazolidinone showed MIC values of 8 µg/mL against MRSA, attributed to disruption of membrane integrity .
Advanced: How are computational methods applied to study its reactivity?
Q. Methodological Answer :
DFT Calculations :
- Geometry Optimization : B3LYP/6-31G(d) basis set to predict bond lengths and angles .
- Frontier Molecular Orbitals (FMOs) : Calculate HOMO-LUMO gaps to assess electrophilicity (~3.5 eV in related compounds) .
Molecular Dynamics (MD) : Simulate solvation effects in water/DMSO mixtures (NAMD software) to study stability over 100 ns trajectories.
SAR Analysis : Correlate substituent electronic effects (Hammett σ values) with bioactivity trends .
Key Finding :
In a study, electron-withdrawing groups on the phenyl ring increased thiazolidinone reactivity by lowering LUMO energy by 0.8 eV .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
